Cas no 1339473-90-3 (1,1,1-Trifluoro-3-(oxolan-2-yl)propan-2-ol)

• Product Name: 1,1,1-Trifluoro-3-(oxolan-2-yl)propan-2-ol
• CAS No: 1339473-90-3
• MF: C₇H₁₁F₃O₂
• MW: 184.156253099442
• CID: 5791936
• PubChem ID: 62961700
• Update Time: 2025-06-12

1,1,1-Trifluoro-3-(oxolan-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1339473-90-3
• EN300-1931776
• 1,1,1-trifluoro-3-(oxolan-2-yl)propan-2-ol
• 1,1,1-Trifluoro-3-(oxolan-2-yl)propan-2-ol

• Inchi： 1S/C7H11F3O2/c8-7(9,10)6(11)4-5-2-1-3-12-5/h5-6,11H,1-4H2
• InChI Key： OQTXRDPMWMQPRC-UHFFFAOYSA-N
• SMILES： FC(C(CC1CCCO1)O)(F)F

Computed Properties

• Exact Mass: 184.07111408g/mol
• Monoisotopic Mass: 184.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 1,1,1-Trifluoro-3-(oxolan-2-yl)propan-2-ol

Professional Introduction to Compound with CAS No. 1339473-90-3 and Product Name: 1,1,1-Trifluoro-3-(oxolan-2-yl)propan-2-ol

The compound identified by the CAS number 1339473-90-3 and commercially known as 1,1,1-Trifluoro-3-(oxolan-2-yl)propan-2-ol represents a significant advancement in the field of organofluorine chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of fluorine atoms in its molecular structure imparts distinct characteristics that make it a valuable candidate for various applications, particularly in pharmaceuticals and agrochemicals.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability, lipophilicity, and binding affinity. The specific arrangement of fluorine atoms in 1,1,1-Trifluoro-3-(oxolan-2-yl)propan-2-ol contributes to its stability under a range of conditions, making it an ideal intermediate in synthetic chemistry. This stability is particularly crucial in drug development, where intermediates must withstand harsh reaction conditions without degrading.

The oxolan-2-yl moiety in the compound's name is a key feature that influences its reactivity and interactions with biological targets. This group is part of a cyclic ether structure, which is known for its ability to participate in hydrogen bonding and form stable complexes with proteins. Such interactions are essential for designing molecules that can selectively bind to biological receptors, a critical aspect of modern drug design.

Recent research has highlighted the potential of fluorinated ethers like 1,1,1-Trifluoro-3-(oxolan-2-yl)propan-2-ol in developing novel therapeutic agents. Studies have demonstrated that these compounds can exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atoms enhance the compound's ability to cross biological membranes, leading to better absorption and distribution within the body. Additionally, the electron-withdrawing nature of fluorine can modulate the electronic properties of the molecule, affecting its binding affinity and selectivity.

The pharmaceutical industry has been particularly interested in leveraging the properties of 1,1,1-Trifluoro-3-(oxolan-2-yl)propan-2-ol for the development of new drugs. Its structural framework allows for modifications that can fine-tune its biological activity. For instance, researchers have explored derivatives of this compound as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The ability to modify both the fluorinated aliphatic chain and the cyclic ether part provides a versatile platform for designing molecules with tailored properties.

In addition to pharmaceutical applications, 1,1,1-Trifluoro-3-(oxolan-2-yl)propan-2-ol has shown promise in agrochemical research. The compound's stability and reactivity make it a suitable candidate for developing new pesticides and herbicides. These compounds need to be effective at low concentrations while maintaining environmental safety. The fluorine atoms contribute to the persistence of agrochemicals in biological systems, ensuring prolonged activity against pests and weeds.

The synthesis of 1,1,1-Trifluoro-3-(oxolan-2-yl)propan-2-ol involves multi-step organic reactions that highlight the expertise required in fluorinated chemistry. The introduction of fluorine atoms into organic molecules often requires specialized techniques due to their high reactivity and tendency to undergo unwanted side reactions. Advanced synthetic methodologies have been developed to achieve high yields and purity levels necessary for industrial applications.

One notable aspect of working with 1339473-90-3 is its compatibility with various functional groups commonly found in biologically active molecules. This compatibility allows chemists to easily incorporate it into larger molecular frameworks without significant modifications to existing synthetic routes. Such flexibility is invaluable in drug discovery pipelines where rapid iteration and optimization are essential.

The safety profile of 1339473-90-3 is another critical consideration. While it does not fall under any hazardous or controlled substance classifications, proper handling procedures must still be followed to ensure worker safety. Standard laboratory practices for handling organic compounds should be adhered to when working with this material.

As research continues to uncover new applications for fluorinated compounds like 1339473-90-3, it is likely that this molecule will play an increasingly important role in both academic and industrial settings. Its unique combination of stability and reactivity makes it a cornerstone material for chemists seeking innovative solutions in drug development and beyond.